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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

Cat. No.: B15571459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Trimethylammonium chloride-15N, a stable isotope-labeled compound valuable

for a range of research applications. This document details its properties, relevant metabolic

pathways, and generalized experimental protocols for its use in analytical studies.

Core Chemical Properties
Trimethylammonium chloride-15N, with the 15N isotope incorporated at the nitrogen atom,

serves as a crucial tracer in metabolic research and as an internal standard for mass

spectrometry-based quantification. Its physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₃H₁₀ClN (with ¹⁵N) [1][2][3]

Molecular Weight 96.56 g/mol [1][3]

Appearance
White to slightly cream

crystalline powder
[4]

Melting Point 283-284 °C (decomposes) [4]

Solubility

Soluble in water and ethanol;

slightly soluble in chloroform;

insoluble in ether.

[4]

Hygroscopicity Hygroscopic [4]

Storage Temperature Store below +30°C [4]

Isotopic Purity
Property Value Source(s)

Isotopic Purity ≥98 atom % ¹⁵N [1][2][3]

Chemical Purity ≥98% [1][2]

Metabolic Fate and Signaling Pathways
Trimethylammonium chloride, upon ingestion or administration in a biological system, is

primarily metabolized by the gut microbiota. The trimethylamine moiety is converted to

trimethylamine (TMA), which is then absorbed and transported to the liver. In the liver, flavin

monooxygenases (FMOs) oxidize TMA to trimethylamine N-oxide (TMAO).

TMAO has been identified as a metabolite of significant interest in biomedical research,

particularly in the context of cardiovascular disease. Elevated levels of TMAO have been

associated with the promotion of atherosclerosis through inflammatory signaling pathways.

Metabolic Pathway from Trimethylamine to TMAO
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Metabolic Conversion of Trimethylamine
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TMAO Inflammatory Signaling in Vascular Cells
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Workflow for In Vivo/In Vitro Metabolic Labeling

Administer
Trimethylammonium

chloride-15N

Incubation/
Metabolism Period

Collect Biological
 Samples (e.g., plasma, tissues)

Metabolite
Extraction

LC-MS/MS
Analysis

Data Analysis
(Quantification of

¹⁵N-labeled metabolites)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15571459?utm_src=pdf-body-img
https://www.benchchem.com/product/b15571459?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/TMAO-pathway-and-its-association-with-cardiovascular-disease-TMA-trimethylamine-TMAO_fig3_349450940
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Impact of trimethylamine N-oxide (TMAO) metaorganismal pathway on cardiovascular
disease - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. ahajournals.org [ahajournals.org]

To cite this document: BenchChem. [Trimethylammonium Chloride-15N: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571459#trimethylammonium-chloride-15n-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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